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Application Note

The Fiske-SubbaRow method remains a cornerstone in biochemical and clinical research for
the quantitative determination of inorganic phosphate. This colorimetric assay, first described in
1925, offers a simple, robust, and cost-effective means to measure phosphate levels in a
variety of biological samples. Its application is critical in numerous fields, including drug
development, where monitoring phosphate-related enzymatic activity is paramount, and in
clinical diagnostics for assessing renal function and bone metabolism.

This document provides a comprehensive overview of the Fiske-SubbaRow method, including
detailed protocols, reagent preparation, and data interpretation. It is intended for researchers,
scientists, and drug development professionals seeking a reliable method for inorganic
phosphate estimation.

Principle of the Method

The Fiske-SubbaRow method is based on the reaction of inorganic phosphate with ammonium
molybdate in an acidic medium to form a phosphomolybdate complex.[1][2] This complex is
then reduced by a reducing agent, most commonly 1-amino-2-naphthol-4-sulfonic acid (ANSA)
or ascorbic acid, to produce a stable blue-colored complex, molybdenum blue.[1] The intensity
of the blue color is directly proportional to the concentration of inorganic phosphate in the
sample and is quantified spectrophotometrically at a wavelength of 660 nm.[1]
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Diagram of the Chemical Principle

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Inorganic Ammonium Molybdate
Phosphate (Pi) (in acid)
+ +
Phosphomolybdate Reducing Agent
Complex (Colorless) (e.g., ANSA)

Molybdenum Blue
(Blue Color)

Measure Absorbance
at 660 nm

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Sample Preparation
(e.g., Serum Collection)

l

Deprote

inization

(Add 10% TCA)

Centrifuge/Filter

Collect Protein-Free
Filtrate

4 Colorimetr

Set up

ic Reaction h

Tubes

(Blank, Standard, Test)

Add Molybdate
Reagent

Add ANSA
Reagent

Incubate for
Color Development
- J

Measure Absorbance

at 66

0 nm

Calculate Phosphate
Concentration

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Inputs
Outputs

Biological Sample Process
(contains Pi)

Absorbance Reading calculated from Phosphate
(at 660 nm) Concentration

Chemical Reaction
(Color Development)

proportional to

Fiske-SubbaRow
Reagents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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